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Compound of Interest

Compound Name: Contezolid Acefosamil

Cat. No.: B3324142

Abstract: Contezolid acefosamil (CZA, MRX-4) is a novel, water-soluble O-acyl
phosphoramidate prodrug of the oxazolidinone antibiotic, contezolid (CZD, MRX-I). Developed
to address the therapeutic limitations of earlier-generation oxazolidinones, such as linezolid, it
offers both intravenous (IV) and oral formulations for flexible dosing regimens. Contezolid
exhibits potent activity against a wide spectrum of multidrug-resistant (MDR) Gram-positive
pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-
resistant Enterococci (VRE).[1][2][3][4] A key distinguishing feature is its improved safety
profile, notably a significantly reduced potential for the myelosuppression and neurotoxicity
associated with long-term oxazolidinone therapy.[5][6][7][8] This document provides a
comprehensive overview of the pharmacological profile of contezolid acefosamil, detailing its
mechanism of action, metabolic activation, pharmacokinetic and pharmacodynamic properties,
and non-clinical safety data.

Mechanism of Action

As a member of the oxazolidinone class, the active moiety, contezolid, exerts its antibacterial
effect by inhibiting bacterial protein synthesis.[1][9] Contezolid binds to the 50S subunit of the
bacterial ribosome at the peptidyl transferase center.[9][10] This binding action interferes with
the formation of the functional 70S initiation complex, a critical step in the translation process,
thereby halting the synthesis of essential bacterial proteins.[1][9][10] This mechanism prevents
bacterial proliferation, allowing the host immune system to clear the infection.[1] The binding
site is distinct from other antibiotic classes, which limits the potential for cross-resistance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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